Cas no 2171895-65-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid
• CAS No: 2171895-65-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5937249
• PubChem ID: 165812858
• Update Time: 2025-10-28

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-methylpropanoic acid
• 2171895-65-9
• EN300-1487428

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)13-26-23(28)16-10-11-17(12-16)27-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： HVANSNYQTLYHJA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid

Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic Acid (CAS No. 2171895-65-9)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid, identified by its CAS number 2171895-65-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex functional groups, has garnered attention for its potential applications in drug development and biochemical research. The presence of a fluoren-9-ylmethyl moiety and an amino-cyclopentylformamide backbone suggests a unique set of chemical properties that may contribute to its efficacy in various therapeutic contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with diverse biological activities. The fluoren scaffold, known for its stability and rigidity, is frequently incorporated into drug molecules to enhance binding affinity and metabolic stability. The incorporation of a methoxycarbonyl group further modifies the compound's reactivity, potentially enabling it to interact with biological targets in novel ways. This combination of structural features makes 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid a promising candidate for further investigation.

The cyclopentylformamide moiety is another critical feature of this compound, contributing to its overall solubility and bioavailability. Cycloalkyl groups, particularly those derived from cyclopentane, are well-known for their ability to improve pharmacokinetic properties by enhancing lipophilicity while maintaining solubility. This balance is crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body. The addition of a methylpropanoic acid side chain further diversifies its chemical profile, potentially influencing its interactions with biological targets.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The use of protecting groups, such as the methoxycarbonyl group on the amino function, is essential to prevent unwanted side reactions during synthesis. This approach ensures that each functional group is introduced at the appropriate stage, leading to a high yield of the desired product. The synthetic strategies employed in the preparation of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid highlight the expertise required in modern pharmaceutical chemistry.

Evaluation of the biological activity of this compound has been a focal point for researchers investigating its potential therapeutic applications. Preliminary studies suggest that it may exhibit properties relevant to several disease states, including inflammation and neurodegenerative disorders. The interaction between the fluorenylmethyl group and biological targets remains an area of active research, with investigations focusing on understanding how this moiety influences binding affinity and selectivity. Additionally, the cyclopentylformamide portion may play a role in modulating enzyme activity or receptor binding.

The pharmacological profile of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid is further complicated by its potential to undergo metabolic transformations. Understanding how the body processes this compound is crucial for predicting its duration of action and potential side effects. Metabolic studies have revealed that the fluorenylmethyl group may be susceptible to oxidative degradation, while the cyclopentylformamide could undergo hydrolysis under certain conditions. These findings provide valuable insights into how the compound behaves within biological systems.

The development of new drugs often involves iterative processes where initial findings guide subsequent modifications to improve efficacy and safety. In the case of CAS No. 2171895-65-9, researchers are exploring derivatives with altered functional groups or molecular architectures to optimize their pharmacological properties. Such modifications can enhance target engagement or reduce off-target effects, making them critical for advancing towards clinical applications. The flexibility inherent in this compound's structure allows for numerous possibilities in drug design.

The role of computational modeling in understanding molecular interactions cannot be overstated. Advanced computational techniques have enabled researchers to predict how 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpropanoic acid interacts with biological targets at an atomic level. These simulations provide insights into binding modes and energetics, helping to guide experimental efforts and reduce reliance on trial-and-error approaches. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and increase the likelihood of success in drug development.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential in therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into viable treatments for patients worldwide. As our understanding of biological systems continues to grow, compounds like CAS No. 2171895-65-9 will play an increasingly important role in addressing unmet medical needs.